Cas no 788133-22-2 (3-(1-aminoethyl)benzoic Acid)

3-(1-Aminoethyl)benzoic Acid is a versatile benzoic acid derivative featuring an aminoethyl substituent at the meta position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional structure, combining a carboxylic acid and an amine group, enables diverse reactivity, facilitating applications in peptide coupling, amide formation, and heterocyclic synthesis. The compound's well-defined molecular architecture ensures consistent performance in complex reactions. It is typically supplied as a high-purity solid, ensuring reliability in research and industrial processes. Proper handling and storage under anhydrous conditions are recommended to maintain stability.

3-(1-aminoethyl)benzoic Acid structure

Product Name:3-(1-aminoethyl)benzoic Acid

CAS No:788133-22-2

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD12913675

CID:1793236

PubChem ID:22327205

Update Time:2025-06-06

3-(1-aminoethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(1-aminoethyl)benzoic Acid
- 3-(1-aminoethyl)benzoicacid
- 788133-22-2
- SB33287
- SY263229
- 3-(1-amino-ethyl)-benzoic acid
- CS-0342923
- DTXSID00624846
- Y12481
- MFCD12913675
- SCHEMBL505969
- AS-83321
- SB38769
- SB31372
- 3-(1-Aminoethyl)benzoic acid (ACI)
- DB-293370
- MDL： MFCD12913675
- Inchi： 1S/C9H11NO2/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6H,10H2,1H3,(H,11,12)
- InChI Key： NSRCJWRFTUMEEL-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C(C)N)C=CC=1)O

Computed Properties

Exact Mass: 165.078978594g/mol
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 63.3Å²

3-(1-aminoethyl)benzoic Acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0156-1g	3-(1-Amino-ethyl)-benzoic acid	788133-22-2	96%	1g	5919.34CNY	2021-05-07
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eNovation Chemicals LLC	Y1129439-500mg	3-(1-Amino-ethyl)-benzoic acid	788133-22-2	95%	500mg	$455	2024-07-28
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eNovation Chemicals LLC	Y1129439-5g	3-(1-Amino-ethyl)-benzoic acid	788133-22-2	95%	5g	$2860	2024-07-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB03023-1g	3-(1-AMINO-ETHYL)-BENZOIC ACID	788133-22-2	95%	1g	$619	2023-09-07
eNovation Chemicals LLC	D920580-1g	3-(1-Aminoethyl)benzoic Acid	788133-22-2	95%	1g	$745	2023-09-03
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